Cas no 37112-25-7 (2-Butanone, 1-hydroxy-3-methyl-1-phenyl-)

• Product name: 2-Butanone, 1-hydroxy-3-methyl-1-phenyl-
• CAS No: 37112-25-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1481778

2-Butanone, 1-hydroxy-3-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-hydroxy-3-methyl-1-phenyl-
• 1-hydroxy-3-methyl-1-phenylbutan-2-one

• Inchi： 1S/C11H14O2/c1-8(2)10(12)11(13)9-6-4-3-5-7-9/h3-8,11,13H,1-2H3
• InChI Key： WYTPKWXHHZJJPY-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=CC=C1)C(=O)C(C)C

Computed Properties

• Exact Mass: 178.09942

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Melting Point: 44-45 °C
• Boiling Point: 160-170 °C(Press: 35 Torr)
• PSA: 37.3
• pka: 11.96±0.20(Predicted)